Cas no 87325-65-3 (2-acetamido-4-methylpent-4-enoic acid)

• Product Name: 2-acetamido-4-methylpent-4-enoic acid
• CAS No: 87325-65-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD00151789
• CID: 708771
• PubChem ID: 14214358
• Update Time: 2025-04-19

2-acetamido-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-(acetylamino)-4-methyl-
• 2-Acetamido-4-methylpent-4-enoic acid
• N-ACETYL-4,5-DEHYDRO-DL-LEUCINE
• 2-acetamido-4-methyl-4-pentenoic acid
• 2-acetamido-4-methyl-pent-4-enoic acid
• 2-acetylamino-4-methyl-pent-4-enoic acid
• 2-Acetylamino-4-methyl-pent-4-ensaeure
• Ac-DL-Mag-OH
• N-Acetyl-4,5-didehydro-DL-leucine
• N-acetyl-4-methylidenenorvaline
• N-Acetyl-dehydro-D,L-Leucin
• A842085
• DTXSID30557496
• CS-0267038
• FT-0695709
• N-Acetyl-4,5-dehydro- DL-leucine
• AS-40815
• FT-0629796
• 2-ACETAMIDO-4-METHYLPENT-4-ENOICACID
• EN300-297909
• 87325-65-3
• METHYL5-[(PHENYLSULFONYL)METHYL]-2-FUROATE
• F2147-6639
• Z1198151249
• AKOS005604823
• DB-056992
• STK693249
• 2-acetamido-4-methylpent-4-enoic acid

• MDL： MFCD00151789
• Inchi： 1S/C8H13NO3/c1-5(2)4-7(8(11)12)9-6(3)10/h7H,1,4H2,2-3H3,(H,9,10)(H,11,12)
• InChI Key： XWBXANFRXWKOCS-UHFFFAOYSA-N
• SMILES： OC(C(CC(=C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.93280

2-acetamido-4-methylpent-4-enoic acid Security Information

• Safety Instruction： S22-S24/25